Unii-abh947V8F4

Specification

• CAS No.: 81968-66-3
• Molecular Formula: C25H34O7
• Molecular Weight: 446.5 g/mol
• IUPAC Name: [2-[(8S,9S,10R,11S,13S,14S,17R)-11-acetyloxy-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Standard InChI: InChI=1S/C25H34O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(32-15(2)27)12-24(19,25)4/h11,18-20,22,30H,5-10,12-13H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-/m0/s1
• Standard InChI Key: IZCYHZAQYDURFA-WEXULQILSA-N
• Isomeric SMILES: CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)OC(=O)C)C)O
• SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC(=O)C)C)O
• Canonical SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC(=O)C)C)O

Introduction

The compound Unii-abh947V8F4, identified by the Chemical ID 121225958, is a chemical entity with the molecular formula C25H34O7. Despite its presence in databases like PubChem, detailed information about its synthesis, biological activity, or specific applications is limited in the available literature. This article aims to compile existing data and provide insights into its chemical properties and potential research directions.

Synthesis and Preparation

There is no specific information available on the synthesis or preparation methods for Unii-abh947V8F4. Typically, compounds with similar molecular complexity might involve multi-step organic synthesis, potentially involving reactions like esterification, condensation, or other advanced organic chemistry techniques.

Research Directions

Given the lack of specific information on Unii-abh947V8F4, future research could focus on:

• Synthetic Pathways: Developing efficient synthesis methods to produce this compound in high purity.

• Biological Screening: Conducting comprehensive biological assays to identify potential therapeutic applications.

• Structural Analysis: Detailed structural analysis using techniques like NMR or X-ray crystallography to understand its molecular conformation and interactions.